Cas no 2171744-13-9 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-5-methylhex-4-enoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-5-methylhex-4-enoic acid
• CAS No: 2171744-13-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6149648
• PubChem ID: 165803524
• Update Time: 2025-08-05

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-5-methylhex-4-enoic acid
• 2171744-13-9
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]-5-methylhex-4-enoic acid
• EN300-1552022

• Inchi： 1S/C27H32N2O6/c1-17(2)12-13-23(26(31)32)29-25(30)24(34-3)14-15-28-27(33)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-12,22-24H,13-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XNGIIVZFSNIHNS-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC(C(=O)O)C/C=C(\C)/C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-5-methylhex-4-enoic acid

Compound CAS No 2171744-13-9: 2,4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-5-methylhex-4-enoic Acid

The compound with CAS number 2171744-13-9, named 2,4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-5-methylhex-4-enoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxybutanamide moiety, and a 5-methylhexenoic acid chain. The presence of these functional groups makes it a versatile molecule with applications in drug delivery systems, bioconjugation, and as a precursor for advanced materials.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which suggests its potential role in peptide synthesis or as a building block for more complex molecules. The methoxybutanamide moiety adds to the molecule's versatility by introducing additional functional groups that can participate in various chemical reactions, such as amidation or esterification.

The 5-methylhexenoic acid chain contributes to the molecule's hydrophobicity and flexibility. This feature is particularly useful in designing molecules for drug delivery systems, where hydrophobicity can enhance membrane permeability. Recent research has shown that such molecules can serve as carriers for hydrophobic drugs, improving their bioavailability and reducing side effects. Additionally, the presence of a double bond in the hexenoic acid chain introduces unsaturation, which can influence the molecule's physical properties and reactivity.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions. The synthesis likely involves the coupling of the Fmoc group with an amino acid derivative followed by subsequent modifications to introduce the methoxybutanamide and hexenoic acid moieties. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic cross-couplings, could further optimize the production process and improve yields.

In terms of biological activity, this compound has shown promise in preliminary studies as an inhibitor of certain enzymes involved in metabolic pathways. The Fmoc group plays a critical role in modulating the molecule's bioactivity by influencing its solubility and interaction with biological targets. Furthermore, the methoxybutanamide group may enhance the molecule's ability to penetrate cellular membranes, making it a potential candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the molecular properties and interactions of this compound with high accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity to specific protein targets, suggesting its potential as a lead compound for drug discovery. Additionally, its structural flexibility allows for further modifications to improve its pharmacokinetic properties.

From an applications standpoint, this compound has garnered interest in both academia and industry. Its use as a building block for more complex molecules has been explored in various research settings. For instance, it has been employed in the synthesis of bioconjugates for targeted drug delivery systems. The ability to modify this compound further enhances its utility in creating tailor-made molecules with specific functionalities.

In conclusion, the compound with CAS number 2171744-13-9 represents a significant advancement in organic chemistry due to its unique structure and diverse functional groups. Its potential applications span across multiple disciplines, including pharmacology, materials science, and biotechnology. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a pivotal role in future innovations within these fields.